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Compound of Interest

Compound Name: TZD18

Cat. No.: B1682655

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of TZD18
powder for use in various experimental settings. TZD18 is a dual agonist of peroxisome
proliferator-activated receptor alpha (PPARa) and gamma (PPARY) that has been shown to
inhibit cell growth and induce apoptosis in several cancer cell lines. Proper preparation of
TZD18 solutions is critical for obtaining accurate and reproducible experimental results.

Summary of Quantitative Data

The following table summarizes key quantitative data for TZD18 based on available
information.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1682655?utm_src=pdf-interest
https://www.benchchem.com/product/b1682655?utm_src=pdf-body
https://www.benchchem.com/product/b1682655?utm_src=pdf-body
https://www.benchchem.com/product/b1682655?utm_src=pdf-body
https://www.benchchem.com/product/b1682655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value Source
Molecular Weight 477.58 g/mol N/A
Recommended Solvent Dimethyl Sulfoxide (DMSO) N/A
Storage of Stock Solution -20°C for long-term storage N/A
Recommended Final DMSO

o <0.1% (viv) N/A
Concentration in Culture
Effective Concentration (IC50)
) ) 18 - 40 uM (after 6 days) [1]
in Breast Cancer Cell Lines
Effective Concentration in

10-20 uM N/A

Leukemia Cell Lines

Experimental Protocols

Protocol 1: Preparation of a TZD18 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of TZD18 in DMSO. This

concentration is a common starting point for many in vitro experiments.

Materials:

e TZD18 powder

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

» Calibrated pipettes and sterile pipette tips

e \ortex mixer

e Analytical balance

Procedure:
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Calculate the required mass of TZD18:

o To prepare 1 mL of a 10 mM stock solution, you will need:

= Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) *477.58 g/mol * (1000 mg/1g)=4.78
mg

Weigh the TZD18 powder:

o Using an analytical balance, carefully weigh out 4.78 mg of TZD18 powder into a sterile
microcentrifuge tube or amber vial.

Dissolve in DMSO:

o Add 1 mL of anhydrous/sterile DMSO to the tube containing the TZD18 powder.

Ensure complete dissolution:

o Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. A
brief sonication can be used to aid dissolution if necessary. Visually inspect the solution to
ensure there are no visible particles.

Storage:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for long-term stability.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

This protocol outlines the dilution of the TZD18 stock solution to final working concentrations
for treating cells in culture. It is crucial to maintain a low final concentration of DMSO to avoid
solvent-induced cytotoxicity.

Materials:

e 10 mM TZD18 stock solution in DMSO
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« Sterile cell culture medium appropriate for your cell line
o Sterile microcentrifuge tubes

» Calibrated pipettes and sterile pipette tips

Procedure:

o Determine the final desired concentration of TZD18 and the final volume. For example, to
prepare 1 mL of a 20 uM working solution.

e Calculate the volume of stock solution needed using the formula M1V1 = M2V2:
o (10 mM) * V1 = (20 uM) * (1 mL)
o (10,000 pM) * V1 = (20 uM) * (1000 pL)
o V1= (20 *1000) /10,000 = 2 pL
e Prepare the working solution:
o In a sterile microcentrifuge tube, add 998 uL of pre-warmed cell culture medium.
o Add 2 pL of the 10 mM TZD18 stock solution to the medium.
e Mix thoroughly:
o Gently pipette up and down or briefly vortex to ensure a homogenous solution.
o Treat cells:

o Add the appropriate volume of the working solution to your cell culture plates to achieve
the desired final concentration.

o Important: Always include a vehicle control in your experiments, which consists of the
same final concentration of DMSO in the cell culture medium without TZD18. For the
example above, the final DMSO concentration would be 0.02%, which is well below the
recommended maximum of 0.1%.
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Visualizations

Experimental Workflow for TZD18 Solution Preparation
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Caption: Workflow for preparing TZD18 stock and working solutions.

Simplified Sighaling Pathway of TZD18 in Cancer Cells

Caption: TZD18 induces ER stress, modulates MAPK, and promotes apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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